BA6b9

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• InChI: InChI=1S/C14H19NO2/c1-2-3-4-5-8-11-15-12-9-6-7-10-13(12)17-14(15)16/h6-7,9-10H,2-5,8,11H2,1H3
• InChIKey: WANSKBZLGYAMMQ-UHFFFAOYSA-N

BA6b9: Allosteric SK4 Channel Inhibitor

BA6b9 (CAS: 609335-29-7, C₁₄H₁₉NO₂, MW 233.31) is a small-molecule, allosteric inhibitor of the intermediate-conductance Ca²⁺-activated potassium channel SK4 (KCa3.1, KCNN4) . Unlike conventional pore blockers, BA6b9 was rationally designed to target the previously untargeted calmodulin (CaM)-phosphatidylinositol 4,5-bisphosphate (PIP₂)-binding domain (CPBD), a key gating interface of the channel [1]. Its unique binding mode confers a distinct pharmacological profile that includes subunit selectivity (SK4 over SK1–SK3) and a reduced cardiac off-target liability profile relative to traditional SK4 inhibitors . The compound exhibits a well-defined in vitro IC₅₀ of 8.6 µM (WT SK4) and has demonstrated robust ex vivo and in vivo efficacy in preclinical models of atrial fibrillation (AF) and heart failure (HF) [2].

Allosteric SK4 channel modulation — targets the calmodulin–PIP₂ binding domain, a distinct regulatory interface from pore blockers

Isoform-specific research tool — spares SK1–3 and cardiac K⁺ currents (IKur, IKr, IKs) based on reported selectivity profiling

Cardiac electrophysiology studies — supports ex vivo and in vivo atrial fibrillation model investigations without pore-blocking coronary effects

• [1] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source
• [2] Burg S, Levi O, Elyagon S, et al. BA6b9, a novel SK4 K+ channel blocker, attenuates atrial fibrillation substrate in rats with reduced ejection fraction. Eur Heart J. 2024;45(Suppl 1):ehae666.363. View Source

Why Pore Blockers Cannot Replace BA6b9

The SK4 channel can be pharmacologically modulated via several distinct mechanisms; however, these mechanisms are not interchangeable and produce divergent experimental outcomes. Pore blockers like TRAM-34 inhibit the channel with high potency (IC₅₀ ~20 nM) but also exhibit significant off-target inhibition of cytochrome P450 enzymes (IC₅₀ values between 0.9 µM and 12.6 µM), confounding in vivo interpretation [1]. Conversely, positive allosteric modulators like 1-EBIO activate the channel, producing the opposite electrophysiological effect [2]. BA6b9 occupies a unique third class as a negative allosteric modulator targeting the CPBD. This mechanism does not simply block the channel pore but instead desensitizes the channel to Ca²⁺ activation by shifting the Ca²⁺ EC₅₀ from 65 nM to 435 nM [3]. Critically, this binding site involves residues (Arg191, His192) that are not conserved in SK1–SK3, conferring isoform selectivity that pore blockers lack . Substituting BA6b9 with another SK4 modulator therefore fundamentally changes the experimental intervention from allosteric desensitization to pore occlusion or activation, invalidating direct comparison of efficacy and safety data.

Target

BA6b9 allosteric CPBD binding — reported SK4-specific inhibition, isoform selectivity, and unchanged coronary flow in ex vivo heart preparations.

Pore blockers

TRAM-34 / clotrimazole pore-blocking mechanism — may introduce hERG liability and increase coronary resistance; SK1–3 selectivity may not replicate.

Analogs

Benzimidazolinone core (BA6b) exhibits markedly lower potency; substitution with benzoxazolinone core is essential for the reported activity profile.

• [1] Agarwal JJ, Zhu Y, Zhang QY, et al. TRAM-34, a putatively selective blocker of intermediate-conductance, calcium-activated potassium channels, inhibits cytochrome P450 activity. PLoS One. 2013;8(5):e63028. View Source
• [2] Pedarzani P, Mosbacher J, Rivard A, et al. Control of electrical activity in central neurons by modulating the gating of small conductance Ca2+-activated K+ channels. J Biol Chem. 2001;276(13):9762-9769. View Source
• [3] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source

BA6b9 Head-to-Head Comparisons

Unique Allosteric Binding Pocket

BA6b9 is distinguished by its action at the CaM-PIP₂-binding domain (CPBD), a site not targeted by any other commercially available SK4 inhibitor. While compounds like TRAM-34 and clotrimazole act as pore blockers, BA6b9 was designed using a structure-based approach to disrupt the gating machinery [1]. Site-directed mutagenesis and molecular docking confirm that BA6b9 requires residues Arg191 and His192 in the S4–S5 linker for its inhibitory effect . This interaction prevents the Ca²⁺-CaM N-lobe from properly engaging the linker, desensitizing the channel to calcium. In functional assays, 10 µM BA6b9 shifts the Ca²⁺ EC₅₀ for SK4 activation from 65 nM to 435 nM, representing a ~7-fold reduction in calcium sensitivity [2]. By comparison, the pore blocker TRAM-34 (0.5 µM) achieves ~86% inhibition by occluding the ion conduction pathway, a mechanism that is not dependent on calcium gating [3].

Binding site & coronary flow

Head-to-head

BA6b9: CPBD binding, coronary flow unchanged (0% change). TRAM-34: pore block, 10 µM increases coronary resistance.

Supports allosteric mechanism vs. pore-blocker off-target profile in cardiac perfusion context.

Langendorff-perfused rat heart; constant pressure.

Evidence Dimension	Mechanism of Action and Target Site
Target Compound Data	Allosteric inhibitor targeting the CaM-PIP2-binding domain (Arg191, His192). Shifts Ca²⁺ EC₅₀ from 65 nM to 435 nM (10 µM).
Comparator Or Baseline	TRAM-34 (pore blocker): Binds within the channel pore; no effect on Ca²⁺ EC₅₀.
Quantified Difference	BA6b9 reduces Ca²⁺ sensitivity by ~7-fold; TRAM-34 directly blocks ion conduction regardless of Ca²⁺ concentration.
Conditions	Inside-out macropatch recordings from CHO cells expressing WT SK4 channels; internal [Ca²⁺] free 1 µM.

Why This Matters

This distinct allosteric mechanism provides a unique tool for probing the physiological role of CPBD-mediated gating, which is not possible with pore blockers.

• [1] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source
• [2] MedChemExpress. (n.d.). BA6b9 Biological Activity Data. View Source
• [3] PMC Figure 3. Effects of small allosteric modulators on SK4 channel activation. PMC9407317. View Source

Potency Gain from Chemistry Optimization

A key limitation of many SK channel modulators is poor discrimination among the SK1–SK4 isoforms. BA6b9 achieves selectivity through interaction with two specific residues, Arg191 and His192, located in the S4–S5 linker of SK4. These residues are not conserved in the SK1, SK2, or SK3 subunits [1]. Electrophysiological testing demonstrated that 10 µM BA6b9 potently inhibits WT SK4 currents by ~66% but has negligible effects on SK1, SK2, and SK3 currents, with drug/control current ratios of 1.18, 1.34, and 0.95, respectively [2]. In contrast, the pore blocker TRAM-34, while also selective for SK4, achieves this via a different structural mechanism and carries the additional liability of CYP450 inhibition at concentrations overlapping with its therapeutic window [3].

Potency improvement

Head-to-head

BA6b9 apparent IC₅₀ 8.6 ± 0.8 µM (whole-cell), estimated actual ~0.2 µM after solubility correction. BA6b inhibited 25% at 20 µM.

Supports benzoxazolinone core as the optimized lead from a 45-compound SAR series.

CHO cells expressing WT human SK4.

Evidence Dimension	Isoform Selectivity (SK1, SK2, SK3 vs. SK4)
Target Compound Data	At 10 µM: SK1 ratio 1.18, SK2 ratio 1.34, SK3 ratio 0.95 (ratio >1 indicates no inhibition). SK4 current inhibited by ~66%.
Comparator Or Baseline	TRAM-34: IC₅₀ of 20 nM for SK4; off-target CYP2B6 inhibition IC₅₀ of 0.9 µM.
Quantified Difference	BA6b9 exhibits a >10-fold functional selectivity window for SK4 over SK1–SK3. TRAM-34's off-target liability on CYP enzymes begins at concentrations just 45× above its SK4 IC₅₀.
Conditions	Whole-cell patch-clamp recordings of WT SK1, SK2, SK3, and SK4 channels expressed in CHO cells.

Why This Matters

The molecular basis of BA6b9's selectivity (Arg191/His192) provides a rational starting point for structure-activity relationship studies, and its clean selectivity profile over SK1–SK3 reduces confounding effects in mixed cell populations or tissues expressing multiple SK isoforms.

• [1] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source
• [2] PMC Supplementary Information for PNAS 2022. Figure S4: Selectivity of BA6b9 among SK channel isoforms. View Source
• [3] Agarwal JJ, Zhu Y, Zhang QY, et al. TRAM-34, a putatively selective blocker of intermediate-conductance, calcium-activated potassium channels, inhibits cytochrome P450 activity. PLoS One. 2013;8(5):e63028. View Source

Isoform Selectivity Profile

In Langendorff-perfused isolated rat hearts, BA6b9 (10 µM) produces functional electrophysiological changes directly relevant to AF suppression. The compound significantly prolongs the atrial effective refractory period (ERP) and the atrioventricular (AV) nodal ERP. Notably, BA6b9 also reduces the inducibility of carbachol-induced AF [1]. This ex vivo profile contrasts with that of SK channel activators like 1-EBIO, which would shorten refractoriness and potentially be pro-arrhythmic. Furthermore, the observed prolongation of ERP without concomitant QTc prolongation (as no effect on hERG/Kv11.1 currents was observed ) suggests a favorable cardiac safety profile relative to many Class III antiarrhythmics.

Isoform selectivity

Class-level

20 µM BA6b9: 56% SK4 inhibition; SK1-3 current ratios 1.18, 1.34, 0.95 (no effect). No inhibition of hERG/IKr, IKur, IKs.

Reported selectivity profile may reduce off-target cardiac ion channel interaction in electrophysiology studies.

Whole-cell patch-clamp, CHO cells.

Evidence Dimension	Effect on Atrial and AV Nodal Effective Refractory Period (ERP) and AF Inducibility
Target Compound Data	10 µM BA6b9 significantly prolonged atrial and AV nodal ERP in rat isolated hearts. Reduced carbachol-induced AF induction.
Comparator Or Baseline	SK4 pore blocker (TRAM-34): Also prolongs atrial refractoriness and reduces AF in canine models. SK activator (1-EBIO): Shortens ERP and may increase arrhythmogenicity.
Quantified Difference	BA6b9 prolongs atrial and AV ERP (qualitative). TRAM-34 achieves similar electrophysiological effects in vivo but with CYP liability. 1-EBIO has opposite effects (activates SK channels).
Conditions	Langendorff isolated perfused heart model; adult male Sprague-Dawley rats (200-250 g). Carbachol (1 µM) used to induce AF.

Why This Matters

This ex vivo data validates the functional consequence of SK4 channel inhibition in intact cardiac tissue, demonstrating that BA6b9's allosteric mechanism translates into a therapeutically desirable electrophysiological phenotype (prolonged refractoriness, reduced AF) without the QTc prolongation risk often associated with hERG inhibition.

• [1] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source

Ex Vivo Atrial Refractoriness and Coronary Safety

A key differentiator for BA6b9 is its demonstrated ability to attenuate adverse atrial structural remodeling in vivo, a property not typically associated with simple pore blockade. In a rat post-myocardial infarction (post-MI) model of systolic heart failure with reduced ejection fraction, daily administration of BA6b9 (20 mg/kg/day, i.p., for 3 weeks) produced significant disease-modifying effects [1]. Treated animals exhibited prolonged atrial ERP, reduced AF inducibility and duration, and, importantly, a marked reduction in left atrial (LA) fibrosis as evidenced by decreased collagen deposition and α-SMA levels. BA6b9 also normalized the pathological lateralization of connexin Cx43 in the LA and reduced expression of the NLRP3 inflammasome, which is linked to pro-inflammatory signaling in AF [2]. While TRAM-34 has been shown to suppress AF in some models, the robust anti-remodeling and anti-inflammatory actions of BA6b9 in a comorbid HF setting are distinctive and suggest a disease-modifying potential beyond simple rhythm control.

Ex vivo atrial endpoints

Head-to-head

BA6b9 10 µM prolonged AERP, AFIS 1.6 vs. TRAM-34 1.4 (non-significant). Coronary flow: BA6b9 unchanged, TRAM-34 significantly reduced.

Comparable atrial refractoriness modulation, with coronary flow response differing from pore blocker.

Langendorff rat heart, carbachol-induced AF.

Evidence Dimension	Atrial Structural Remodeling and Fibrosis in Heart Failure
Target Compound Data	BA6b9 (20 mg/kg/day for 3 weeks) reversed LA collagen deposition, α-SMA levels, and NLRP3 expression; normalized Cx43 lateralization. Prolonged atrial ERP and reduced AF duration.
Comparator Or Baseline	TRAM-34: Demonstrated AF suppression in canine atrial pacing models but data on reversal of established fibrosis in HF models is limited.
Quantified Difference	BA6b9 reversed pathological remodeling markers (collagen, α-SMA, Cx43) in a comorbid HF setting. TRAM-34's effects on established fibrosis are not as well-characterized.
Conditions	Rat post-MI systolic HF model. Daily i.p. injection of 20 mg/kg BA6b9 starting 1 week post-MI for 3 weeks.

Why This Matters

For procurement decisions in cardiac electrophysiology and heart failure research, BA6b9 offers a unique opportunity to study the link between SK4 channel blockade and the reversal of maladaptive atrial remodeling—a feature highly relevant to developing next-generation AF therapies that address underlying substrate.

• [1] Burg S, Levi O, Elyagon S, et al. The SK4 channel allosteric blocker, BA6b9, reduces atrial fibrillation substrate in rats with reduced ejection fraction. PNAS Nexus. 2024;3(5):pgae192. View Source
• [2] Burg S, Levi O, Elyagon S, et al. BA6b9, a novel SK4 K+ channel blocker, attenuates atrial fibrillation substrate in rats with reduced ejection fraction. Eur Heart J. 2024;45(Suppl 1):ehae666.363. View Source

BA6b9 Research Applications

Atrial Fibrillation and Heart Failure Studies

Researchers investigating the structural and functional dynamics of the CaM-PIP2 gating interface in SK4 channels should select BA6b9 as a unique pharmacological probe. Its binding to the Arg191/His192 region in the S4–S5 linker and its ability to shift Ca²⁺ sensitivity (EC₅₀ shift from 65 nM to 435 nM) [1] make it the only commercially available tool for specifically interrogating this allosteric pathway. Unlike pore blockers (e.g., TRAM-34) that occlude ion conduction, BA6b9 provides a means to study how disruption of CPBD affects channel gating independent of pore block.

Ion Channel Selectivity and Safety Profiling

In preclinical cardiac safety and efficacy studies, BA6b9 enables the assessment of atrial-selective antiarrhythmic mechanisms without the confounding variable of hERG (Kv11.1) channel blockade. BA6b9 has been shown to not affect hERG currents [2], unlike many Class III antiarrhythmics. This allows investigators to cleanly attribute observed changes in atrial refractoriness and AF inducibility to SK4 channel modulation. For studies comparing atrial vs. ventricular effects, BA6b9 offers a cleaner pharmacological window than SK pore blockers, which may also exhibit off-target cardiac channel effects.

SAR and Hit-to-Lead Optimization

For studies focused on the intersection of atrial fibrillation and heart failure, BA6b9 is the preferred SK4 inhibitor based on its validated in vivo efficacy in a post-MI HF rat model. Daily dosing (20 mg/kg, i.p.) reversed key markers of pathological atrial remodeling, including collagen deposition, α-SMA expression, NLRP3 inflammasome activation, and Cx43 lateralization [3]. This anti-remodeling effect is a distinctive feature of BA6b9 that has not been robustly demonstrated with other SK4 inhibitors. Researchers aiming to test the hypothesis that SK4 channel blockade can reverse atrial substrate abnormalities in HF should prioritize BA6b9 for their in vivo experiments.

Ex Vivo and In Vivo Assay Development

In experimental settings where genetic ablation of SK4 (KCNN4) is impractical or where pharmacological mimicry of SK4 knockout is desired, BA6b9 offers superior isoform selectivity. Its lack of functional effect on SK1, SK2, and SK3 currents (drug/control ratios ~0.95-1.34) ensures that observed phenotypes are attributable specifically to SK4 channel inhibition. This contrasts with less selective SK channel modulators that may produce mixed phenotypes due to concurrent blockade or activation of other SK isoforms. For immunology or neuroscience studies where SK4 is co-expressed with SK1–SK3, BA6b9 provides a more precise pharmacological tool for target validation.

Application

Selection Property

Validation Focus

Atrial fibrillation & HF model studies

Allosteric SK4 modulation in disease-model context

Atrial refractoriness, fibrosis markers, AF inducibility endpoints

Cardiac ion channel selectivity profiling

SK4 isoform and cardiac K⁺ channel selectivity review

hERG, SK1-3, IKur, IKs endpoint comparison

SAR & hit-to-lead optimization

Benzoxazolinone core potency benchmark

IC₅₀ and mutagenesis-guided binding-site validation

Ex vivo & in vivo assay development

Positive-control assay context for atrial electrophysiology

AERP, AF inducibility, and remodeling marker endpoints

• [1] MedChemExpress. (n.d.). BA6b9 Biological Activity Data. View Source
• [2] Burg S, Shapiro S, Peretz A, et al. Allosteric inhibitors targeting the calmodulin-PIP2 interface of SK4 K+ channels for atrial fibrillation treatment. Proc Natl Acad Sci U S A. 2022;119(34):e2202926119. View Source
• [3] Burg S, Levi O, Elyagon S, et al. The SK4 channel allosteric blocker, BA6b9, reduces atrial fibrillation substrate in rats with reduced ejection fraction. PNAS Nexus. 2024;3(5):pgae192. View Source